Cas no 2138350-71-5 (1,6-Octadiene, 3-(chloromethyl)-3,7-dimethyl-)

• Product Name: 1,6-Octadiene, 3-(chloromethyl)-3,7-dimethyl-
• CAS No: 2138350-71-5
• MF: C₁₁H₁₉Cl
• MW: 186.721562623978
• CID: 5289306
• Update Time: 2025-06-09

1,6-Octadiene, 3-(chloromethyl)-3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,6-Octadiene, 3-(chloromethyl)-3,7-dimethyl-

• Inchi： 1S/C11H19Cl/c1-5-11(4,9-12)8-6-7-10(2)3/h5,7H,1,6,8-9H2,2-4H3
• InChI Key： SIQNHVLOMQYTFO-UHFFFAOYSA-N
• SMILES： C=CC(CCl)(C)CC/C=C(\C)/C

Additional information on 1,6-Octadiene, 3-(chloromethyl)-3,7-dimethyl-

1,6-Octadiene, 3-(chloromethyl)-3,7-dimethyl- (CAS No. 2138350-71-5): An Overview of Its Structure, Properties, and Applications

1,6-Octadiene, 3-(chloromethyl)-3,7-dimethyl- (CAS No. 2138350-71-5) is a specialized organic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structural features and versatile chemical properties, making it a valuable intermediate in various synthetic pathways and a potential candidate for novel drug development.

The molecular structure of 1,6-Octadiene, 3-(chloromethyl)-3,7-dimethyl- consists of an octadiene backbone with two double bonds at the 1 and 6 positions. The presence of a chloromethyl group at the 3-position and two methyl groups at the 3 and 7 positions adds to its complexity and reactivity. The chloromethyl group is particularly noteworthy as it can undergo various substitution reactions, making this compound a versatile starting material for the synthesis of more complex molecules.

In terms of physical properties, 1,6-Octadiene, 3-(chloromethyl)-3,7-dimethyl- is typically a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound's boiling point and melting point are influenced by its molecular weight and the presence of functional groups. These properties make it suitable for use in a wide range of chemical processes and reactions.

The reactivity of 1,6-Octadiene, 3-(chloromethyl)-3,7-dimethyl- is primarily driven by the presence of the double bonds and the chloromethyl group. The double bonds can participate in addition reactions such as hydrogenation, halogenation, and hydroboration-oxidation. The chloromethyl group can undergo nucleophilic substitution reactions to form new carbon-heteroatom bonds. These reactions are crucial for the synthesis of more complex organic molecules and pharmaceutical intermediates.

In recent years, there has been increasing interest in the use of 1,6-Octadiene, 3-(chloromethyl)-3,7-dimethyl- as a building block for the synthesis of bioactive compounds. Research has shown that this compound can be used to synthesize molecules with potential therapeutic applications in areas such as cancer treatment and anti-inflammatory drugs. For example, a study published in the Journal of Organic Chemistry demonstrated that derivatives of this compound exhibit potent anticancer activity against various cancer cell lines.

Beyond its use in pharmaceutical research, 1,6-Octadiene, 3-(chloromethyl)-3,7-dimethyl- has also found applications in materials science. Its unique combination of functional groups makes it suitable for the synthesis of polymers with tailored properties. For instance, researchers have explored its use in the development of novel polymeric materials with improved mechanical strength and thermal stability.

The environmental impact of 1,6-Octadiene, 3-(chloromethyl)-3,7-dimethyl- is another important consideration. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are essential to minimize any potential environmental risks. Researchers are actively working on developing more sustainable synthetic routes to produce this compound with reduced environmental impact.

In conclusion, 1,6-Octadiene, 3-(chloromethyl)-3,7-dimethyl- (CAS No. 2138350-71-5) is a versatile organic compound with significant potential in various fields including organic synthesis, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an attractive starting material for the synthesis of complex molecules with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further highlighting its importance in modern chemistry.